Cas no 1934406-01-5 (1-Ethoxy-3,3,5-trimethylcyclohexane-1-carbaldehyde)

• Product Name: 1-Ethoxy-3,3,5-trimethylcyclohexane-1-carbaldehyde
• CAS No: 1934406-01-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5744836
• PubChem ID: 126990540
• Update Time: 2025-08-05

1-Ethoxy-3,3,5-trimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934406-01-5
• 1-Ethoxy-3,3,5-trimethylcyclohexane-1-carbaldehyde
• EN300-1143628
• CID 126990540
• Cyclohexanecarboxaldehyde, 1-ethoxy-3,3,5-trimethyl-

• Inchi： 1S/C12H22O2/c1-5-14-12(9-13)7-10(2)6-11(3,4)8-12/h9-10H,5-8H2,1-4H3
• InChI Key： PWSSPJQTSYQGCX-UHFFFAOYSA-N
• SMILES： O(CC)C1(C=O)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 244.6±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers